Cas no 31362-92-2 (b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-4-pentenimidate])

• Product Name: b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-4-pentenimidate]
• CAS No: 31362-92-2
• MF: C₁₁H₁₉NO₁₀S₂
• MW: 389.399261713028
• CID: 306368
• PubChem ID: 9888761
• Update Time: 2025-04-19

b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-4-pentenimidate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-4-pentenimidate]
• 31362-92-2
• DTXSID501021971
• 2-Hydroxy-3-buteny glucosinolate
• 1-Thio-beta-D-glucopyranose 1-(3-hydroxy-N-(sulfooxy)-4-pentenimidate)
• beta-D-Glucopyranose, 1-thio-, 1-(3-hydroxy-N-(sulfooxy)-4-pentenimidate)
• HBEG
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-3-hydroxy-N-sulfooxypent-4-enimidothioate
• 2-Hydroxybut-3-enylglucosinolate
• 4-Pentenohydroximate NO-(hydrogen sulfate)

• Inchi： 1S/C11H19NO10S2/c1-2-5(14)3-7(12-22-24(18,19)20)23-11-10(17)9(16)8(15)6(4-13)21-11/h2,5-6,8-11,13-17H,1,3-4H2,(H,18,19,20)/b12-7+/t5?,6-,8-,9+,10-,11+/m1/s1
• InChI Key： MYHSVHWQEVDFQT-JOOHCUNXSA-N
• SMILES： S(/C(/CC(C=C)O)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 405.03997
• Monoisotopic Mass: 405.039952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213
• XLogP3: -1.9

Experimental Properties

• Density: 1.79
• Refractive Index: 1.661
• PSA: 203.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides